Cas no 23578-23-6 (Copper(II) isopropoxide)

• Product Name: Copper(II) isopropoxide
• CAS No: 23578-23-6
• MF: C₆H₁₄CuO₂
• MW: 181.720163822174
• CID: 88451
• PubChem ID: 14389592
• Update Time: 2025-05-26

Copper(II) isopropoxide Chemical and Physical Properties

Names and Identifiers

• Copper(II) isopropoxide
• copper,propan-2-olate
• Copper diisopropoxide
• COPPER (II) ISOPROPOXIDE
• DTXSID10559731
• AKOS025294964
• copper;propan-2-olate
• SCHEMBL39421
• Copper(2+) dipropan-2-olate
• 23578-23-6
• Copper(II) propan-2-olate

• Inchi： 1S/2C3H7O.Cu/c2*1-3(2)4;/h2*3H,1-2H3;/q2*-1;+2
• InChI Key： VNGORJHUDAPOQZ-UHFFFAOYSA-N
• SMILES： [Cu+2].[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.028977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Color/Form: Green powder
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 18.46000
• LogP: 1.74890
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Copper(II) isopropoxide Security Information

• Hazardous Material transportation number：UN3180
• Safety Term：4.1
• Packing Group：II
• Packing Group：II
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：II

Additional information on Copper(II) isopropoxide

Recent Advances in the Application of Copper(II) Isopropoxide (CAS: 23578-23-6) in Chemical and Biomedical Research

Copper(II) isopropoxide (CAS: 23578-23-6) has emerged as a versatile compound in chemical synthesis and biomedical applications due to its unique catalytic and coordination properties. Recent studies have explored its potential in organic synthesis, nanomaterials fabrication, and therapeutic development, highlighting its significance in advancing research across multiple disciplines.

In the field of organic synthesis, Copper(II) isopropoxide has been employed as an efficient catalyst for cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. A 2023 study demonstrated its effectiveness in the synthesis of complex heterocyclic compounds, which are pivotal in pharmaceutical development. The compound's ability to act as a Lewis acid catalyst has been particularly noted for its high selectivity and yield.

Nanotechnology research has also benefited from the application of Copper(II) isopropoxide. Its role as a precursor in the sol-gel synthesis of copper oxide nanoparticles has been extensively investigated. These nanoparticles exhibit promising antimicrobial and anticancer properties, as evidenced by recent in vitro studies. The controlled release of copper ions from these nanoparticles offers a potential strategy for targeted drug delivery systems.

In biomedical applications, Copper(II) isopropoxide has shown potential in the development of novel antimicrobial agents. A 2024 study reported its incorporation into polymer matrices, resulting in materials with enhanced antibacterial activity against multi-drug resistant strains. The mechanism of action appears to involve the disruption of microbial cell membranes and interference with essential enzymatic processes.

Recent advancements in characterization techniques, such as X-ray crystallography and spectroscopic methods, have provided deeper insights into the molecular structure and reactivity of Copper(II) isopropoxide. These studies have facilitated the design of more efficient derivatives with improved stability and activity profiles.

Despite these promising developments, challenges remain in the large-scale production and application of Copper(II) isopropoxide. Issues related to its moisture sensitivity and potential toxicity require careful consideration in both research and industrial settings. Ongoing studies are focusing on the development of stabilized formulations and safer handling protocols.

The growing body of research on Copper(II) isopropoxide (CAS: 23578-23-6) underscores its importance as a multifunctional compound in chemical and biomedical research. Future directions may include the exploration of its applications in green chemistry initiatives and the development of copper-based therapeutics with enhanced specificity and reduced side effects.